Cas no 681174-02-7 (N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide)

• Product Name: N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide
• CAS No: 681174-02-7
• MF: C₁₆H₁₀N₂OS₂
• MW: 310.393400669098
• CID: 5911708
• PubChem ID: 4524310
• Update Time: 2025-06-12

N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide
• N-(benzo[b]thiophen-5-yl)benzo[d]thiazole-6-carboxamide
• AKOS024581362
• 681174-02-7
• CCG-324333
• F0537-0716
• 6-Benzothiazolecarboxamide, N-benzo[b]thien-5-yl-

• Inchi： 1S/C16H10N2OS2/c19-16(11-1-3-13-15(8-11)21-9-17-13)18-12-2-4-14-10(7-12)5-6-20-14/h1-9H,(H,18,19)
• InChI Key： XQYZCGAHKPYQSG-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NC3=CC=C4SC=CC4=C3)=O)=CC=C2N=C1

Computed Properties

• Exact Mass: 310.02345529g/mol
• Monoisotopic Mass: 310.02345529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 441.4±20.0 °C(Predicted)
• pka: 12.63±0.43(Predicted)

Additional information on N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide

Recent Advances in the Study of N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide (CAS: 681174-02-7)

The compound N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide (CAS: 681174-02-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, characterized by its benzothiophene and benzothiazole moieties, has been the subject of several studies aimed at elucidating its mechanism of action, therapeutic potential, and synthetic pathways. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the compound's role as a potent inhibitor of specific protein kinases, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide exhibits high selectivity for the JAK2 kinase, a key player in cytokine signaling and hematologic malignancies. The study reported an IC50 value of 12 nM, highlighting its potential as a lead compound for the development of JAK2-targeted therapies. Structural-activity relationship (SAR) analyses further revealed that the benzothiazole carboxamide group is critical for binding affinity, while the benzothiophene moiety enhances metabolic stability.

In addition to its kinase inhibitory activity, this compound has shown promise in modulating oxidative stress pathways. A preclinical study conducted in 2024 investigated its effects on NADPH oxidase (NOX) isoforms, which are implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The results indicated that N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide significantly reduces reactive oxygen species (ROS) production in cell-based assays, suggesting its potential as a therapeutic agent for oxidative stress-related diseases. These findings were corroborated by in vivo experiments, where the compound demonstrated neuroprotective effects in a mouse model of Parkinson's disease.

The synthetic accessibility of N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide has also been a topic of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development, featuring a palladium-catalyzed cross-coupling reaction between 5-bromo-1-benzothiophene and 6-cyano-1,3-benzothiazole, followed by hydrolysis and amidation. This method offers a yield of 78% and minimizes the use of hazardous reagents, making it suitable for industrial-scale production. Furthermore, computational studies have provided insights into the compound's pharmacokinetic properties, predicting favorable oral bioavailability and blood-brain barrier penetration.

Despite these advancements, challenges remain in the clinical translation of N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide. Issues such as off-target effects and long-term toxicity profiles require further investigation. Ongoing research is exploring structural modifications to improve selectivity and reduce adverse effects. For example, a recent patent application disclosed derivatives with enhanced potency against JAK2 while maintaining low cytotoxicity. Additionally, combination therapies involving this compound and other targeted agents are being evaluated to overcome potential resistance mechanisms.

In conclusion, N-(1-benzothiophen-5-yl)-1,3-benzothiazole-6-carboxamide (CAS: 681174-02-7) represents a versatile scaffold with multiple therapeutic applications. Its dual functionality as a kinase inhibitor and oxidative stress modulator positions it as a valuable candidate for drug development. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials. The continued exploration of this compound underscores its potential to address unmet medical needs in oncology, neurology, and beyond.